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Compound of Interest |

2-(4-
Compound Name: Methoxyphenyl)sulfanylbenzoic
acid

Cat. No.: B1334746

\ J

Disclaimer: Publicly available information on the specific compound 2-(4-
Methoxyphenyl)sulfanylbenzoic acid is limited. This guide provides available identifiers and
outlines a representative synthetic protocol and potential biological relevance based on closely
related compounds and the broader class of 2-(arylthio)benzoic acids.

Compound Identification and CAS Number

The chemical "2-(4-Methoxyphenyl)sulfanylbenzoic acid" is also known by its synonymous
IUPAC name, "Benzoic acid, 2-[(4-methoxyphenyl)thio]-". The terms "sulfanyl" and "thio" are
used interchangeably in this context to describe the sulfur linkage.

A comprehensive search of chemical databases and scientific literature reveals a scarcity of in-
depth technical data, such as detailed experimental protocols for its application, extensive
guantitative data, or elucidated signaling pathways specifically for this molecule. The
information available is primarily centered on its identification and its status as a chemical
intermediate.

Table 1: Identifiers for 2-(4-Methoxyphenyl)sulfanylbenzoic acid
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Identifier Value

CAS Number 19862-91-0

Synonyms Benzoic acid, 2-[(4-methoxyphenyl)thio]-
Molecular Formula C14H1203S

Molecular Weight 260.31 g/mol

Experimental Protocols: Representative Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-(4-
Methoxyphenyl)sulfanylbenzoic acid is not readily available in the cited literature, a common
method for synthesizing 2-(arylthio)benzoic acids is the Ullmann condensation. This reaction
involves the copper-catalyzed coupling of an aryl halide with a thiophenol.[1]

Below is a representative protocol for a closely related compound, 2-(o-Methoxyphenylthio)
benzoic acid, which can be adapted for the synthesis of the title compound by using 4-
methoxythiophenol instead of o-methoxythiophenol.[2]

Synthesis of 2-(Arylthio)benzoic Acids via Ullmann Condensation

o Reaction: A mixture of the corresponding thiophenol (e.g., 4-methoxythiophenol), an o-
halobenzoic acid (e.g., o-iodobenzoic or o-chlorobenzoic acid), a base (e.g., potassium
hydroxide), and a copper catalyst (e.g., copper powder or copper(l) salts) in a suitable
solvent (e.g., water or a high-boiling polar solvent like DMF) is heated under reflux.[1][2]

o Work-up: After the reaction is complete, the mixture is typically filtered to remove the
catalyst. The filtrate is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate
the 2-(arylthio)benzoic acid product.

 Purification: The resulting solid can be collected by filtration, washed with water, and dried.
Further purification can be achieved by recrystallization from an appropriate solvent.

Various processes for the preparation of 2-arylthiobenzoic acids are known, generally involving
the reaction of 2-halogenobenzoic acids with thiophenols.[3] The use of lithium salts of the
reactants can in some cases obviate the need for expensive catalysts.[3]
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Caption: Generalized workflow for the synthesis of 2-(4-Methoxyphenyl)sulfanylbenzoic acid

via Ullmann condensation.

Potential Biological Relevance and Applications

While direct biological studies on 2-(4-Methoxyphenyl)sulfanylbenzoic acid are not
prominent in the literature, the broader class of 2-(arylthio)benzoic acid derivatives has been

investigated for potential therapeutic applications.

¢ FTO Inhibition: A study on the structure-activity relationships of 2-(arylthio)benzoic acids
identified them as a new class of inhibitors for the fat mass and obesity-associated protein
(FTO).[4] The FTO protein is an N6-methyladenosine (m6A) demethylase that is
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overexpressed in acute myeloid leukemia (AML) and promotes leukemogenesis.[4] This
suggests that 2-(arylthio)benzoic acid derivatives could be lead compounds for the
development of treatments for AML.[4]

« Antimicrobial and Cytotoxic Activity: Research on related structures, such as alkyl 2-
(acylthio)benzoates, has demonstrated phytogrowth-inhibitory and cytotoxic activity on
mouse splenic T cells.[5] Another related class of compounds, 2-(phenylthio)benzoic acid,
has been described as an antimycobacterial agent.[6] These findings indicate that the
thiobenzoic acid scaffold is of interest in the development of antimicrobial and cytotoxic
agents.

o Chemical Intermediates: 2-Arylthiobenzoic acids are valuable intermediates in the synthesis
of other important chemical structures, such as thioxanthenes, which have applications as
photoinitiators and as starting materials for neuroleptics.[3]

The potential for a compound like 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)benzoic acid to act
as an anti-inflammatory and analgesic agent has been noted, suggesting that the core
structure may serve as a lead for drug development in pain and inflammation management.[7]
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Caption: Potential research and application areas for the 2-(arylthio)benzoic acid chemical
class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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